Cas no 378775-73-6 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide
• CAS No: 378775-73-6
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 3955690
• PubChem ID: 881938
• Update Time: 2025-10-29

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-2-phenoxy-
• N-(1,3-dioxoisoindolin-5-yl)-2-phenoxyacetamide
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide
• HMS1587C14
• AKOS003263422
• STK223227
• AN-979/15013081
• SR-01000236206-1
• Oprea1_516370
• SCHEMBL6259068
• N-(1,3-dioxoisoindol-5-yl)-2-phenoxyacetamide
• F1105-0182
• SR-01000236206
• 378775-73-6
• AB00109335-01

• Inchi： 1S/C16H12N2O4/c19-14(9-22-11-4-2-1-3-5-11)17-10-6-7-12-13(8-10)16(21)18-15(12)20/h1-8H,9H2,(H,17,19)(H,18,20,21)
• InChI Key： GJWNHSGIDPIMQK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide: A Comprehensive Overview

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide (CAS No. 378775-73-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide.

Chemical Properties

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide is a white crystalline solid with a molecular formula of C₁₆H₁₃NO₄. It has a molecular weight of 287.28 g/mol. The compound is characterized by its isoindoline core and the presence of a phenoxyacetamide moiety. The isoindoline ring system imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical transformations.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. However, it has limited solubility in water, which can be improved by using co-solvents or surfactants. The physical properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide make it suitable for use in both laboratory-scale experiments and industrial applications.

Synthesis Methods

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide can be achieved through several routes. One common method involves the reaction of 5-aminoisoindoline-1,3-dione with 2-phenoxyacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the condensation of 5-aminoisoindoline-1,3-dione with 2-phenoxyacetic acid using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method is particularly useful for large-scale synthesis due to its operational simplicity and high yield.

Biological Activities

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory effects, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide has also shown promise as an antiproliferative agent. Studies have indicated that it can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer cells (MCF7) and colon cancer cells (HT29). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Potential Applications

The unique combination of chemical properties and biological activities makes N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-phenoxyacetamide a valuable compound for various applications in pharmaceutical research and development. Its anti-inflammatory properties suggest potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antiproliferative effects observed in cancer cell lines highlight its potential as a lead compound for the development of novel anticancer drugs. Further preclinical studies are warranted to explore its efficacy and safety profile in animal models before advancing to clinical trials.

In addition to its therapeutic applications, N-(1,3-dioxo-2,3-dihydro-1H.isoindol.-5.-yl)-2-phenoxyacetamide can also serve as a valuable tool for chemical biology research. Its ability to modulate specific signaling pathways makes it an excellent candidate for studying cellular processes involved in inflammation and cancer progression.

Conclusion

In summary, N-(1,3-dioxo.-2.,.-dihydro.-.-isoindol.-5.-yl).-.phenoxyacetamide (CAS No. 378775.-7.-6) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure confers stability and reactivity that are advantageous for various applications. The compound's anti-inflammatory and antiproliferative activities make it a promising candidate for the treatment of inflammatory diseases and cancer. Continued research into the mechanisms underlying these activities will undoubtedly lead to new insights and therapeutic opportunities.